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Compound of Interest

Compound Name: 12-Tridecenol

Cat. No.: B8223196

Essential Safety and Handling Guide for 12-
Tridecenol

Disclaimer: A specific Safety Data Sheet (SDS) for 12-Tridecenol (CAS No. 16339-75-6) is not
publicly available. The following guidance is based on the known hazards of structurally similar
compounds, namely 1-Tridecanol (CAS No. 112-70-9) and n-Tridecane (CAS No. 629-50-5). It
is imperative to handle 12-Tridecenol with caution and to conduct a thorough risk assessment
before use.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling 12-Tridecenol. The procedural, step-
by-step guidance herein is designed to directly answer specific operational questions, ensuring
safe laboratory practices.

Hazard Identification and Analogue Data

Based on its analogues, 12-Tridecenol should be treated as a substance that may cause skin
and serious eye irritation.[1][2] Like similar long-chain hydrocarbons, it may be a combustible
liquid and potentially fatal if swallowed and enters the airways due to aspiration hazard.[3][4]

Quantitative Data from Analogue Compounds
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Property 1-Tridecanol n-Tridecane
) Low Melting Point Solid or o
Physical State o Liquid
Liquid
Appearance White solid Colorless
CAS Number 112-70-9 629-50-5
Molecular Formula C13H280 CisHz2s
Molecular Weight 200.36 g/mol 184.36 g/mol
Boiling Point 155-156 °C 234 °C @ 760 mmHg][3]
Melting Point 29-34 °C -5to0 -4 °C[3]
_ > 113 °C (> 235 °F) - closed 79 °C (174.2 °F) - closed
Flash Point
cup[5] cup[3]
Oral LD50 (Rat) 17200 mg/kg[1] Not available
Dermal LD50 (Rabbit) 5600 mg/kg[2] Not available

Personal Protective Equipment (PPE) and
Engineering Controls

A multi-layered approach to safety, incorporating engineering controls and personal protective

equipment, is crucial for minimizing exposure.

Engineering Controls

e Ventilation: Always handle 12-Tridecenol in a well-ventilated area. For procedures that may

generate aerosols or vapors, a chemical fume hood is required.[1][6]

o Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible

and in close proximity to the workstation.[7][8]

Personal Protective Equipment (PPE)
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e Eye and Face Protection: Wear chemical safety goggles or a face shield. Standard safety
glasses do not provide adequate protection against splashes.[2][7]

¢ Skin Protection:

o Gloves: Wear chemical-resistant gloves, such as nitrile or butyl rubber.[9] Gloves must be
inspected before use and removed using the proper technique to avoid skin contact.[4]
Contaminated gloves should be disposed of as hazardous waste.

o Lab Coat/Apron: A long-sleeved lab coat or a chemical-resistant apron is mandatory to
protect against skin exposure.[6]

» Respiratory Protection: If working outside a fume hood where vapors may be generated, use
a NIOSH/MSHA-approved respirator.[7]

» Footwear: Wear closed-toe shoes to protect against spills.[10]

Operational and Disposal Plans: A Step-by-Step
Guide

Follow these procedural steps for the safe handling and disposal of 12-Tridecenol.

Experimental Protocol: Safe Handling Workflow

e Preparation and Planning:

o

Review this guide and the SDS for any other chemicals involved in the procedure.

o

Ensure all necessary PPE is available and in good condition.

[¢]

Verify that the fume hood, eyewash station, and safety shower are operational.

[¢]

Minimize the quantity of 12-Tridecenol at the workstation.[10]
e Handling and Use:

o Don all required PPE before handling the chemical.
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o Conduct all transfers and manipulations of 12-Tridecenol within a chemical fume hood to
minimize inhalation exposure.[6]

o Keep containers tightly closed when not in use.[1][10]
o Avoid contact with skin, eyes, and clothing.[1]

o Keep away from heat, sparks, and open flames, as the compound is likely combustible.[3]
[10]

e Post-Experiment:
o Wash hands thoroughly with soap and water after handling is complete.[1]
o Decontaminate the work surface.

o Remove PPE in the correct order to avoid cross-contamination.

Disposal Plan

o Waste Collection: Collect all 12-Tridecenol waste, including contaminated consumables
(e.g., gloves, absorbent pads), in a designated, properly labeled, and sealed hazardous
waste container.[10][11]

o Waste Segregation: Store flammable liquid waste separately from incompatible materials like
strong oxidizing agents.[11]

o Disposal Method: Do NOT dispose of 12-Tridecenol down the drain.[10][11] Arrange for
disposal through your institution's environmental health and safety (EH&S) office as
hazardous chemical waste.[12]

Spill and Emergency Procedures

e Minor Spill (in a fume hood):
o Alert others in the area.

o Wearing appropriate PPE, absorb the spill with an inert material like sand, vermiculite, or a
commercial absorbent pad.[12] Do not use paper towels.[12]
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o Collect the absorbent material and any contaminated items into a sealed bag or container.
[13]

o Label the container as hazardous waste and arrange for disposal.[13]

o Clean the spill area with soap and water.

e Major Spill (outside a fume hood) or Fire:
o Evacuate the area immediately.

o If there is a fire, activate the nearest fire alarm and use a COz, dry chemical, or foam
extinguisher if you are trained and it is safe to do so.[3]

o Contact your institution's emergency response team or EH&S.[13]
e Personnel Exposure:

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15-20
minutes at an eyewash station, occasionally lifting the upper and lower eyelids.[1][14]
Seek immediate medical attention.[1][14]

o Skin Contact: Remove contaminated clothing immediately.[1] Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[7] Seek medical attention if irritation
persists.[7]

o Inhalation: Move the affected person to fresh air at once. If breathing is difficult, administer
oxygen. If breathing has stopped, perform artificial respiration.[1] Seek immediate medical
attention.

o Ingestion: Do NOT induce vomiting due to the aspiration hazard.[4][7] If the person is
conscious and alert, rinse their mouth with water.[1] Seek immediate medical attention.[4]

[7]

Visualized Safety Protocols

The following diagrams illustrate key safety workflows and concepts for handling 12-
Tridecenol.
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Caption: Workflow for Safe Handling of 12-Tridecenol.
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Caption: Hierarchy of Controls for Chemical Safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 12-
Tridecenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8223196#personal-protective-equipment-for-
handling-12-tridecenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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